Cas no 249929-11-1 (Cyclopentaneacetonitrile,2-methoxy-3-oxo-, (1R,2S)-rel-)

• Product Name: Cyclopentaneacetonitrile,2-methoxy-3-oxo-, (1R,2S)-rel-
• CAS No: 249929-11-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 246235
• Update Time: 2024-01-26

Cyclopentaneacetonitrile,2-methoxy-3-oxo-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetonitrile,2-methoxy-3-oxo-, (1R,2S)-rel-
• Cyclopentaneacetonitrile, 2-methoxy-3-oxo-, (1R,2S)-rel- (9CI)
• Cyclopentaneacetonitrile, 2-methoxy-3-oxo-, (1R,2S)-rel-

• Inchi： 1S/C8H11NO2/c1-11-8-6(4-5-9)2-3-7(8)10/h6,8H,2-4H2,1H3/t6-,8+/m1/s1
• InChI Key： IURSERASHWCOJY-SVRRBLITSA-N
• SMILES： [C@H]1(CC#N)CCC(=O)[C@H]1OC

Computed Properties

• Exact Mass: 309.14972
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 297.7±25.0 °C(Predicted)
• PSA: 29.54